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Compound of Interest

Compound Name: PF-04620110

Cat. No.: B609929 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the molecular mechanism of action

of PF-04620110, a potent and selective inhibitor of Diacylglycerol O-Acyltransferase 1

(DGAT1). The information presented herein is curated from key preclinical studies to support

researchers, scientists, and drug development professionals in understanding its therapeutic

potential.

Core Mechanism of Action: Potent and Selective
DGAT1 Inhibition
PF-04620110 exerts its primary pharmacological effect through the direct inhibition of the

enzyme Diacylglycerol O-Acyltransferase 1 (DGAT1).[1][2][3] DGAT1 is a key enzyme in the

metabolic pathway responsible for the final step of triglyceride (TG) biosynthesis, catalyzing the

esterification of diacylglycerol (DAG) with a fatty acyl-CoA.[2][4] By inhibiting DGAT1, PF-
04620110 effectively blocks the synthesis of triglycerides.

Quantitative Inhibition Profile
The inhibitory potency and selectivity of PF-04620110 have been well-characterized in various

assays. The following table summarizes the key quantitative data.
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Parameter Value Species/System Reference

DGAT1 IC₅₀ 19 nM Human [1][2][5][3]

Triglyceride Synthesis

IC₅₀
8 nM Human HT-29 Cells [5][3]

Selectivity over

DGAT2
>1000-fold Human [1]

Selectivity over other

enzymes
>100-fold Human/Mouse [5][3]

No significant activity was observed against a broad panel of other enzymes, ion channels, and

receptors.[1]

Signaling Pathway of PF-04620110's Core Action
The following diagram illustrates the central mechanism of PF-04620110 in the triglyceride

synthesis pathway.
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Signaling Pathway of PF-04620110 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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